Cas no 955618-37-8 (N-{4H-chromeno4,3-d1,3thiazol-2-yl}-2-4-(propan-2-ylsulfanyl)phenylacetamide)

• Product Name: N-{4H-chromeno4,3-d1,3thiazol-2-yl}-2-4-(propan-2-ylsulfanyl)phenylacetamide
• CAS No: 955618-37-8
• MF: C₂₁H₂₀N₂O₂S₂
• MW: 396.525702476501
• CID: 6223717
• PubChem ID: 16838792
• Update Time: 2025-10-28

N-{4H-chromeno4,3-d1,3thiazol-2-yl}-2-4-(propan-2-ylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-{4H-chromeno4,3-d1,3thiazol-2-yl}-2-4-(propan-2-ylsulfanyl)phenylacetamide
• 955618-37-8
• N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2-[4-(propan-2-ylsulfanyl)phenyl]acetamide
• N-(4H-chromeno[4,3-d]thiazol-2-yl)-2-(4-(isopropylthio)phenyl)acetamide
• AKOS024638477
• N-(4H-chromeno[4,3-d][1,3]thiazol-2-yl)-2-(4-propan-2-ylsulfanylphenyl)acetamide
• F2316-0132

• Inchi： 1S/C21H20N2O2S2/c1-13(2)26-15-9-7-14(8-10-15)11-19(24)22-21-23-20-16-5-3-4-6-17(16)25-12-18(20)27-21/h3-10,13H,11-12H2,1-2H3,(H,22,23,24)
• InChI Key： FHOUYQNWQSIDKA-UHFFFAOYSA-N
• SMILES： S1C(NC(CC2C=CC(=CC=2)SC(C)C)=O)=NC2=C1COC1C=CC=CC2=1

Computed Properties

• Exact Mass: 396.09662023g/mol
• Monoisotopic Mass: 396.09662023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on N-{4H-chromeno4,3-d1,3thiazol-2-yl}-2-4-(propan-2-ylsulfanyl)phenylacetamide

N-{4H-chromeno[4,3-d]1,3-thiazol-2-yl}-2-[4-(propan-2-ylsulfanyl)phenyl]acetamide: A Comprehensive Overview

N-{4H-chromeno[4,3-d]1,3-thiazol-2-yl}-2-[4-(propan-2-ylsulfanyl)phenyl]acetamide, identified by the CAS Registry Number 955618-37-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their unique chemical properties and biological activities. The structure of this molecule incorporates a chromeno[4,3-d]thiazole moiety and an acetamide group attached to a phenyl ring substituted with an isopropyl sulfanyl group. These structural features contribute to its versatile reactivity and functional properties.

The synthesis of this compound involves a multi-step process that typically includes the formation of the chromeno[4,3-d]thiazole ring system followed by the introduction of the acetamide group and the isopropyl sulfanyl substituent on the phenyl ring. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex heterocyclic systems. For instance, researchers have employed transition metal-catalyzed coupling reactions to enhance the yield and purity of similar compounds.

One of the most intriguing aspects of N-{4H-chromeno[4,3-d]1,3-thiazol-2-yl}-2-[4-(propan-2-ylsulfanyl)phenyl]acetamide is its potential as a bioactive agent. Studies have shown that thiazole derivatives can exhibit antioxidant, anti-inflammatory, and antimicrobial activities due to their ability to interact with various biological targets. The presence of the chromeno moiety further enhances these properties by introducing additional conjugation and electron-withdrawing effects.

Recent research has focused on evaluating the pharmacokinetic profile of this compound to assess its suitability as a drug candidate. Preclinical studies indicate that it demonstrates moderate bioavailability and minimal toxicity in animal models. These findings suggest that it could be a promising lead compound for developing therapies targeting oxidative stress-related diseases.

In addition to its biological applications, this compound has shown promise in materials science. The thiazole ring system is known for its thermal stability and mechanical strength, making it a candidate for use in advanced polymers and composites. Researchers have explored its incorporation into polymeric materials to improve their mechanical properties without compromising their flexibility.

The structural versatility of N-{4H-chromeno[4,3-d]1,3-thiazol-2-yl}-2-[4-(propan-2-ylsulfanyl)phenyl]acetamide also makes it an attractive substrate for further chemical modifications. By altering the substituents on the phenyl ring or modifying the thiazole system, chemists can tailor its properties for specific applications. For example, introducing electron-donating groups could enhance its electronic conductivity for use in organic electronics.

In conclusion, N-{4H-chromeno[4,3-d]1,3-thiazol-2-yl}-2-[4-(propan-2-ylsulfanyl)phenyl]acetamide (CAS No: 955618-37-8) represents a valuable addition to the arsenal of advanced organic compounds with diverse applications in medicine and materials science. Its unique structure and promising biological profile position it as a key compound for future research and development efforts.